Cas no 18896-56-5 (2-Methylbenzylphosphonicacid)

2-Methylbenzylphosphonic acid is an organophosphorus compound characterized by the presence of a phosphonic acid group attached to a 2-methylbenzyl moiety. This structure imparts unique chemical properties, making it valuable in applications such as metal chelation, surface modification, and catalysis. Its phosphonic acid group enables strong binding to metal oxides, enhancing its utility in corrosion inhibition and material science. The methyl substitution on the benzene ring influences its solubility and reactivity, offering tailored performance in synthetic and industrial processes. The compound is also of interest in medicinal chemistry for its potential as a bioactive scaffold. High purity grades ensure consistency in research and industrial applications.
2-Methylbenzylphosphonicacid structure
2-Methylbenzylphosphonicacid structure
Product Name:2-Methylbenzylphosphonicacid
CAS No:18896-56-5
MF:C8H11O3P
MW:186.144903421402
MDL:MFCD00041412
CID:88012
PubChem ID:568918
Update Time:2025-06-07

2-Methylbenzylphosphonicacid Chemical and Physical Properties

Names and Identifiers

    • 2-Methylbenzylphosphonicacid
    • (2-methylphenyl)methylphosphonic acid
    • o-Xylylphosphonsaeure
    • (O-METHYLBENZYL)PHOSPHONIC ACID
    • 2-METHYLBENZYLPHOSPHONIC ACID
    • 2-Methylbenzylphosphonic acid, 98 %
    • 2-Methylbenzylphosphonic acid, 96 %
    • AKOS006229408
    • 18896-56-5
    • CS-0336674
    • FT-0613020
    • SCHEMBL232548
    • (2-methylbenzyl)phosphonic acid
    • DTXSID40340972
    • CHEMBL78501
    • BDBM50080268
    • [(2-methylphenyl)methyl]phosphonic acid
    • Phosphonic acid,[(2-methylphenyl)methyl]-(9ci)
    • FT-0613019
    • (2-Methyl-benzyl)-phosphonic acid
    • LGLVXZBJGHANDM-UHFFFAOYSA-N
    • MFCD00041412
    • o-tolylmethylphosphonic acid
    • MDL： MFCD00041412
    • Inchi： 1S/C8H11O3P/c1-7-4-2-3-5-8(7)6-12(9,10)11/h2-5H,6H2,1H3,(H2,9,10,11)
    • InChI Key： LGLVXZBJGHANDM-UHFFFAOYSA-N
    • SMILES： P(CC1C=CC=CC=1C)(=O)(O)O
    • BRN： 2937596

Computed Properties

  • Exact Mass: 186.04500
  • Monoisotopic Mass: 184.028931
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -2
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.318
  • Melting Point: 195 °C
  • Boiling Point: 390.1°Cat760mmHg
  • Flash Point: 189.8°C
  • PSA: 67.34000
  • LogP: 1.67270
  • Solubility: Uncertain

2-Methylbenzylphosphonicacid Security Information

  • Hazardous Material transportation number：3261
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Packing Group：II
  • Hazard Level：8
  • HazardClass：8
  • PackingGroup：II
  • Safety Term：8
  • Packing Group：II
  • Risk Phrases：R34

2-Methylbenzylphosphonicacid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Methylbenzylphosphonicacid Pricemore >>

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